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Compound of Interest

Compound Name: Sonlicromanol hydrochloride

Cat. No.: B15613611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the investigation of Sonlicromanol
hydrochloride (formerly KH176) in preclinical and clinical models of Mitochondrial

Encephalomyopathy, Lactic Acidosis, and Stroke-like episodes (MELAS). It is designed to be a

comprehensive resource, detailing the mechanism of action, summarizing key quantitative

data, and outlining experimental protocols to facilitate further research and development in this

area.

Introduction to MELAS and Sonlicromanol
Mitochondrial Encephalomyopathy, Lactic Acidosis, and Stroke-like episodes (MELAS) is a

progressive neurodegenerative disorder, most commonly caused by the m.3243A>G mutation

in the mitochondrial MT-TL1 gene, which encodes for the transfer RNA for leucine. This

mutation impairs mitochondrial protein synthesis, leading to a deficiency in the oxidative

phosphorylation (OXPHOS) system, particularly Complex I. The resulting energy deficiency

and cellular stress, characterized by both reductive and oxidative distress, manifest in a wide

range of debilitating symptoms, including muscle weakness, seizures, dementia, and stroke-

like episodes.
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Sonlicromanol (KH176) is an orally administered small molecule developed as a potential

treatment for primary mitochondrial diseases. It is a redox-modulating compound that, through

its active metabolite KH176m, targets key pathological pathways in MELAS. Sonlicromanol has

been granted Orphan Drug Designation for MELAS spectrum disorders in Europe and for all

inherited mitochondrial respiratory chain disorders in the United States.

Mechanism of Action
Sonlicromanol's therapeutic effects are attributed to a unique triple mode of action, primarily

mediated by its active metabolite, KH176m. This multi-modal approach addresses the core

pathological consequences of mitochondrial dysfunction in MELAS: oxidative stress, reductive

stress, and inflammation.

The key mechanisms are:

Inhibition of Microsomal Prostaglandin E Synthase-1 (mPGES-1): In states of mitochondrial

dysfunction, increased reactive oxygen species (ROS) can lead to elevated levels of

prostaglandin E2 (PGE2), a key mediator of inflammation. KH176m selectively inhibits

mPGES-1, the terminal enzyme in PGE2 synthesis, thereby reducing inflammation. This

inhibition also disrupts a positive feedback loop where PGE2 promotes its own synthesis by

increasing mPGES-1 transcription.

Modulation of the Thioredoxin/Peroxiredoxin System: KH176m acts as an antioxidant by

targeting the thioredoxin/peroxiredoxin system. It enhances the activity of peroxiredoxins,

which are crucial enzymes that reduce hydrogen peroxide to water, thus directly combating

oxidative stress.

Redox Modulation: By addressing both oxidative and reductive distress, Sonlicromanol helps

to restore cellular redox homeostasis, which is significantly perturbed in MELAS due to

Complex I deficiency.
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Caption: Mechanism of action of Sonlicromanol's active metabolite (KH176m) in MELAS.

Data from Preclinical and Clinical Studies
Sonlicromanol has been evaluated in a series of preclinical models and clinical trials. The

quantitative outcomes of these studies are summarized below.
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Preclinical Data in a Leigh Syndrome Mouse Model
While a direct MELAS mouse model is not cited, studies in the Ndufs4 knockout mouse, a

model for Leigh Syndrome (another mitochondrial disease with Complex I deficiency), have

provided valuable preclinical data.

Model Treatment
Outcome
Measure

Result Citation

Ndufs4-/- mice

Sonlicromanol

(10 mg/kg, daily

IP)

Rotarod

performance

Significantly

improved

Ndufs4-/- mice

Sonlicromanol

(10 mg/kg, daily

IP)

Gait performance
Significantly

improved

Ndufs4-/- mice

Sonlicromanol

(10 mg/kg, daily

IP)

Retinal ganglion

cell degeneration
Reduced

Ndufs4-/- mice Sonlicromanol

Brain

microstructural

coherence

Maintained

Clinical Data in Patients with m.3243A>G Mutation
Multiple clinical trials have assessed the safety and efficacy of Sonlicromanol in patients with

MELAS spectrum disorders carrying the m.3243A>G mutation.

Table 2: KHENERGY Study (Phase IIa)
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Patient
Population

Treatment
Outcome
Measure

Result p-value

18 adults with

m.3243A>G

100 mg

Sonlicromanol

bid for 28 days

Beck Depression

Inventory (total

score)

Statistically

significant

improvement

<0.05

18 adults with

m.3243A>G

100 mg

Sonlicromanol

bid for 28 days

Alertness and

Mood

Positive effect

observed
N/A

Table 3: Phase IIb Randomized Controlled Trial (28 days)

Patient
Population

Treatment
Outcome
Measure

Result p-value

27 adults with

m.3243A>G

50 or 100 mg

Sonlicromanol

bid

Beck Depression

Inventory (BDI)

Signal of

improvement vs

placebo

0.0143

27 adults with

m.3243A>G

50 or 100 mg

Sonlicromanol

bid

Cognitive Failure

Questionnaire

(CFQ)

Signal of

improvement vs

placebo

0.0113

27 adults with

m.3243A>G

50 or 100 mg

Sonlicromanol

bid

Hospital Anxiety

and Depression

Scale (HADS) -

depression

subscale

Signal of

improvement vs

placebo

0.0256

Table 4: Phase IIb Open-Label Extension Study (52 weeks)
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Patient
Population

Treatment
Outcome
Measure

Result p-value

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

Test of

Attentional

Performance

(TAP) with alarm

Statistically

meaningful

improvement

0.0102

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

Test of

Attentional

Performance

(TAP) without

alarm

Statistically

meaningful

improvement

0.0047

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

BDI (somatic)

Statistically

meaningful

improvement

0.0261

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

SF12 physical

component score

Statistically

meaningful

improvement

0.0008

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

Neuro-QoL Short

Form-Fatigue

Scale

Statistically

meaningful

improvement

0.0036

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

mini-Balance

Evaluation

Systems test

Statistically

meaningful

improvement

0.0009

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

McGill Pain

Questionnaire

Statistically

meaningful

improvement

0.0105

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

EuroQol EQ-5D-

5L-Visual Analog

Scale

Statistically

meaningful

improvement

0.0213

12 adults with

m.3243A>G

100 mg

Sonlicromanol

bid

EuroQol EQ-5D-

5L-Index

Statistically

meaningful

improvement

0.0173
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Experimental Protocols
This section outlines the methodologies for key experiments cited in the investigation of

Sonlicromanol in MELAS models.

Preclinical In Vivo Model: Ndufs4 Knockout Mouse
The Ndufs4 knockout mouse serves as a relevant model for mitochondrial Complex I

deficiency.

Animal Model:Ndufs4-/- mice, which exhibit a progressive encephalopathy and motor

decline.

Treatment Regimen: Sonlicromanol hydrochloride (10 mg/kg) administered daily via

intraperitoneal (IP) injection from postnatal day 14 to 45.

Motor Function Assessment:

Rotarod Test: Mice are placed on a rotating rod with accelerating speed. The latency to fall

is recorded as a measure of motor coordination and balance.

Gait Analysis: Automated gait analysis systems (e.g., CatWalk) are used to quantify

various spatial and temporal parameters of walking.

Histological Analysis:

Retinal Ganglion Cell Quantification: Eyes are enucleated, fixed, and sectioned. Retinal

ganglion cells are stained (e.g., with Brn3a) and counted to assess neurodegeneration.

Brain Microstructure: Diffusion tensor imaging (DTI) can be used to assess the fractional

anisotropy (FA) in white matter tracts like the external capsule and cerebral peduncle,

providing a measure of microstructural coherence.
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Caption: Experimental workflow for preclinical evaluation in the Ndufs4-/- mouse model.

Clinical Trial Protocol: Phase IIb Study (NCT04165239)
This study was designed to evaluate the dose-effect, safety, and efficacy of Sonlicromanol in

adults with the m.3243A>G mutation.

Study Design: A multi-center, randomized, double-blind, placebo-controlled, three-way

crossover study, followed by a 52-week open-label extension.

Participants: 27 adult patients with a genetically confirmed m.3243A>G mutation.

Intervention:
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Crossover Phase (28 days per period): Patients were randomized to sequences of three

treatments: Sonlicromanol 100 mg twice daily (bid), Sonlicromanol 50 mg bid, and placebo

bid. A washout period of at least 2 weeks separated each treatment period.

Open-Label Extension (52 weeks): Patients who completed the crossover study were

eligible to receive Sonlicromanol 100 mg bid.

Primary Outcome Measure:

Cogstate Visual Identification Test: This computerized cognitive test assesses the speed of

performance, a measure of attention.

Secondary and Exploratory Outcome Measures:

Patient-Reported Outcomes:

Beck Depression Inventory (BDI)

Cognitive Failure Questionnaire (CFQ)

Hospital Anxiety and Depression Scale (HADS)

Neuro-QoL Short Form-Fatigue Scale

McGill Pain Questionnaire

EuroQol 5-Dimension 5-Level (EQ-5D-5L)

Clinician-Reported/Performance-Based Outcomes:

Test of Attentional Performance (TAP)

mini-Balance Evaluation Systems Test (mini-BESTest)

Five Times Sit-To-Stand Test (5xSST)
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Phase IIb Clinical Trial Workflow

Randomized Controlled Trial (28-day periods)

Open-Label Extension (52 weeks)
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Caption: Design of the Phase IIb clinical trial and its open-label extension.
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Conclusion and Future Directions
The investigation of Sonlicromanol hydrochloride in MELAS models has demonstrated its

potential as a disease-modifying therapy. Its unique mechanism of action, targeting the core

pathological consequences of mitochondrial dysfunction, is supported by both preclinical and

clinical data. The Phase IIb clinical trial results are particularly encouraging, showing

statistically significant and clinically meaningful improvements in mood, cognition, fatigue, and

physical functioning in patients with the m.3243A>G mutation.

Future research will be guided by the upcoming pivotal Phase III KHENERFIN trial, which will

further evaluate the long-term efficacy and safety of Sonlicromanol in a larger, more

homogeneous patient population. Continued preclinical work to further elucidate the

downstream effects of mPGES-1 inhibition and peroxiredoxin activation will also be crucial for a

comprehensive understanding of Sonlicromanol's therapeutic benefits. The data presented in

this guide provide a solid foundation for these future endeavors, aiming to bring a much-

needed treatment to patients with MELAS and other primary mitochondrial diseases.

To cite this document: BenchChem. [Investigating Sonlicromanol Hydrochloride in MELAS
Models: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613611/docs#investigating-sonlicromanol-
hydrochloride-in-melas-models-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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